Cas no 2169651-07-2 (2-(1-amino-3-methylbutyl)-4-(propan-2-yl)phenol)

• Product Name: 2-(1-amino-3-methylbutyl)-4-(propan-2-yl)phenol
• CAS No: 2169651-07-2
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• CID: 6015221
• PubChem ID: 165786957
• Update Time: 2025-10-05

2-(1-amino-3-methylbutyl)-4-(propan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-3-methylbutyl)-4-(propan-2-yl)phenol
• EN300-1277203
• 2169651-07-2

• Inchi： 1S/C14H23NO/c1-9(2)7-13(15)12-8-11(10(3)4)5-6-14(12)16/h5-6,8-10,13,16H,7,15H2,1-4H3
• InChI Key： FXCOOAVGOHOEPB-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1C(CC(C)C)N)C(C)C

Computed Properties

• Exact Mass: 221.177964357g/mol
• Monoisotopic Mass: 221.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-amino-3-methylbutyl)-4-(propan-2-yl)phenol

Comprehensive Overview of 2-(1-amino-3-methylbutyl)-4-(propan-2-yl)phenol (CAS No. 2169651-07-2)

2-(1-amino-3-methylbutyl)-4-(propan-2-yl)phenol, with the CAS number 2169651-07-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique phenolic and amino functional groups, is often explored for its potential applications in drug development and molecular biology. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and compatibility with biological systems.

The compound's name, 2-(1-amino-3-methylbutyl)-4-(propan-2-yl)phenol, reflects its intricate molecular architecture. The presence of an amino group and a phenolic hydroxyl group makes it a versatile intermediate in synthetic chemistry. Its CAS registry number 2169651-07-2 ensures precise identification in scientific databases, facilitating global research collaboration. Recent studies have highlighted its potential role in modulating enzymatic activity, making it a subject of interest in enzyme inhibition studies and therapeutic agent design.

In the context of current trends, 2-(1-amino-3-methylbutyl)-4-(propan-2-yl)phenol aligns with the growing demand for small-molecule therapeutics and targeted drug delivery systems. The compound's ability to interact with specific biological targets has sparked curiosity in its potential for treating metabolic disorders and inflammatory conditions. Moreover, its structural features are being investigated for their role in bioavailability enhancement, a critical factor in modern drug formulation.

From an industrial perspective, the synthesis and purification of CAS 2169651-07-2 require advanced techniques such as chromatography and spectroscopic analysis. These methods ensure high purity and consistency, which are essential for reproducible research outcomes. The compound's stability under various conditions is also a key focus, as it influences its storage and handling protocols in laboratory settings.

Environmental and safety considerations are paramount when working with 2-(1-amino-3-methylbutyl)-4-(propan-2-yl)phenol. While it is not classified as a hazardous material, proper laboratory practices must be followed to minimize exposure and ensure safe disposal. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to regulatory guidelines to maintain workplace safety.

The future of 2169651-07-2 lies in its potential applications beyond traditional pharmacology. Emerging fields such as nanomedicine and biomaterials engineering are exploring its utility in designing innovative therapeutic platforms. As scientific understanding of its mechanisms deepens, this compound may pave the way for breakthroughs in personalized medicine and precision healthcare.